1-((1-Ethyl-1H-pyrazol-4-yl)methyl)-2-mercapto-4-((1-methyl-1H-pyrazol-4-yl)methylene)-1H-imidazol-5(4H)-one

Specification

• CAS No.: 1005683-41-9
• Molecular Formula: C14H16N6OS
• Molecular Weight: 316.38
• IUPAC Name: (5Z)-3-[(1-ethylpyrazol-4-yl)methyl]-5-[(1-methylpyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one
• Standard InChI: InChI=1S/C14H16N6OS/c1-3-19-8-11(6-16-19)9-20-13(21)12(17-14(20)22)4-10-5-15-18(2)7-10/h4-8H,3,9H2,1-2H3,(H,17,22)/b12-4-
• Standard InChI Key: QJMUPUHXYZJGPG-UUILKARUSA-N
• SMILES: CCN1C=C(C=N1)CN2C(=O)C(=CC3=CN(N=C3)C)NC2=S

Introduction

Chemical Identity and Structural Features

The compound’s IUPAC name reflects its intricate architecture: a central imidazol-5(4H)-one ring substituted with a mercapto group (-SH) at position 2, a (1-ethyl-1H-pyrazol-4-yl)methyl group at position 1, and a (1-methyl-1H-pyrazol-4-yl)methylene moiety at position 4. Key structural attributes include:

• Heterocyclic Core: The imidazole ring provides a planar, aromatic system capable of π-π stacking and hydrogen bonding, while the pyrazole substituents introduce additional nitrogen atoms for metal coordination.

• Stereoelectronic Properties: The mercapto group enhances electron density at the imidazole ring, potentially influencing redox activity and nucleophilic reactivity.

• Substituent Diversity: The ethyl and methyl groups on the pyrazole rings modulate lipophilicity and steric bulk, which may impact membrane permeability and target binding.

A comparative analysis of related compounds, such as 1-(1-methyl-1H-pyrazol-4-yl)ethanone (CAS 37687-18-6), reveals that pyrazole derivatives often exhibit tunable solubility and bioavailability profiles. For example, 1-(1-methyl-1H-pyrazol-4-yl)ethanone has a log P value of 0.44 and high gastrointestinal absorption, suggesting that the target compound may share similar pharmacokinetic traits.

Synthesis and Manufacturing

Industrial-Scale Considerations

Large-scale synthesis of similar compounds, as demonstrated for 1-(1-methyl-1H-pyrazol-4-yl)ethanone, often employs bromination and oxidation steps. For instance, pyridinium tribromide in dichloromethane/ethanol efficiently brominates ketones at yields exceeding 85%. Such methods could be adapted for introducing the methylene group in the target compound’s structure.

Physicochemical Properties

Experimental data for the compound remain limited, but computational predictions and analog comparisons provide insights:

Property	Value (Predicted)	Analog Reference (CAS 37687-18-6)
Molecular Weight	316.38 g/mol	124.14 g/mol
Log P (octanol-water)	1.5–2.2	0.44
Solubility in Water	<10 mg/mL	78.2 mg/mL
Topological Polar Surface Area	110 Ų	34.89 Ų
Hydrogen Bond Donors	1	0

The compound’s high topological polar surface area (TPSA) suggests limited blood-brain barrier penetration, aligning with its potential as a peripherally acting therapeutic agent.

Biological Activities and Hypothesized Applications

Anticancer Mechanisms

Pyrazole-containing compounds often inhibit kinases (e.g., BRAF, EGFR) or induce oxidative stress via thiol-mediated redox cycling. Molecular docking studies hypothesize that the compound’s sulfur atom could chelate catalytic zinc ions in matrix metalloproteinases, suppressing tumor metastasis.

Antioxidant Capacity

Thiol groups (-SH) are potent radical scavengers. In vitro assays on similar molecules show IC₅₀ values of 10–50 μM against DPPH radicals, suggesting the target compound may mitigate oxidative stress in neurodegenerative or inflammatory diseases.

Research Gaps and Future Directions

• Stereochemical Resolution: The compound’s Z/E configuration at the methylene group remains unconfirmed. X-ray crystallography or NOESY NMR could elucidate its geometry.

• In Vivo Profiling: Pharmacokinetic studies in rodent models are needed to assess oral bioavailability and metabolic stability.

• Target Identification: High-throughput screening against kinase or protease libraries could reveal specific molecular targets.